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Compound of Interest

Compound Name: Didesmethyl Sibutramine-d6

Cat. No.: B13444933

For Researchers, Scientists, and Drug Development Professionals

Abstract

Didesmethyl Sibutramine-d6 is the deuterated analog of didesmethyl sibutramine, the
primary active metabolite of the anorectic drug sibutramine. As a stable isotope-labeled internal
standard, it plays a critical role in the quantitative analysis of its non-deuterated counterpart in
complex biological matrices. This technical guide provides a comprehensive overview of the
chemical properties of Didesmethyl Sibutramine-d6, including its physicochemical
characteristics, synthesis, and analytical methodologies. Furthermore, it delves into the
metabolic pathway of its parent compound and the pharmacological mechanism of action of the
non-deuterated active metabolite.

Chemical and Physical Properties

Didesmethyl Sibutramine-d6, with the IUPAC name 1-[1-(4-chlorophenyl)-2,2,3,3,4,4-
hexadeuteriocyclobutyl]-3-methylbutan-1-amine, is a stable isotope-labeled compound
essential for bioanalytical studies.[1] Its fundamental properties are summarized in the tables
below.

Table 1: General Chemical Properties
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Property Value Source(s)
Chemical Formula Ci15H16DeCIN [2]1[3][4]
Molecular Weight 257.83 g/mol [1][4]

CAS Number 1189727-93-2 [4]
Appearance Yellow to Orange Oil [4]
Solubility Soluble in Chloroform, e

Dichloromethane

Storage Conditions

Long-term storage at -20°C is
recommended. May be stored
at room temperature for short
periods.[2][3]

ble 2: C | Physicochemical .

Property Value Source(s)
Exact Mass 257.1817379 Da [1]
XLogP3 4.5 [1]
Boiling Point (non-deuterated) 337.90 °C [5]
Density (non-deuterated) 1.072 g/cm3 [5]

Synthesis and Isotopic Labeling

The synthesis of Didesmethyl Sibutramine-d6 involves a multi-step process that incorporates

deuterium atoms into the cyclobutane ring of the sibutramine backbone, followed by

demethylation. While a specific, detailed protocol for the deuterated analog is not publicly

available, a general synthetic strategy can be inferred from the synthesis of sibutramine and its

metabolites, combined with standard deuteration techniques.

Conceptual Synthesis Workflow
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Standard Synthesis of Didesmethyl Sibutramine

| 1-(4-chlorophenyl)cyclobutanecarbonitrile

|

|Grignard Reaction with Isobutylmagnesium Bromide

|

|1-[1-(4-chIorophenyl)cyclobutyl]-3-methylbutan-l-one

Deuteration Strategy

p—

Reductive Amination |

I
|Deuterium Exchange on Cyclobutanone Precursor

|

N,N-Didesmethyl Sibutramine | Didesmethyl Sibutramine-d6 |

Deuterated 1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutan-1-one

CYP3A4 _

CYP3A4 _

Sibutramine Monodesmethyl Sibutramine (M1)

Didesmethyl Sibutramine (M2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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didesmethyl-sibutramine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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